Cas no 64049-48-5 (Benzaldehyde,2-(2,3-dihydroxypropoxy)-)

• Product Name: Benzaldehyde,2-(2,3-dihydroxypropoxy)-
• CAS No: 64049-48-5
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 515903
• PubChem ID: 116426
• Update Time: 2025-04-19

Benzaldehyde,2-(2,3-dihydroxypropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-(2,3-dihydroxypropoxy)-
• 3-(o-Formylphenoxy)-1,2-propanediol

• Inchi： 1S/C10H12O4/c11-5-8-3-1-2-4-10(8)14-9(6-12)7-13/h1-5,9,12-13H,6-7H2
• InChI Key： UKXJGTYFCAUBIQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)C(CO)CO

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.278
• Boiling Point: 418.1°Cat760mmHg
• Flash Point: 169.8°C
• Refractive Index: 1.592
• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers